(Acetyl{[1-(5-chloro-2-thienyl)cyclohexyl]methyl}amino)acetic acid

• Molecular Formula: C15H20ClNO3S
• Molecular Weight: 329.8 g/mol
• IUPAC Name: 2-[acetyl-[[1-(5-chlorothiophen-2-yl)cyclohexyl]methyl]amino]acetic acid
• InChI: InChI=1S/C15H20ClNO3S/c1-11(18)17(9-14(19)20)10-15(7-3-2-4-8-15)12-5-6-13(16)21-12/h5-6H,2-4,7-10H2,1H3,(H,19,20)
• InChI Key: HNMXEJSZKWLINC-UHFFFAOYSA-N
• SMILES: CC(=O)N(CC(=O)O)CC1(CCCCC1)C2=CC=C(S2)Cl

Description

Acetyl{[1-(5-chloro-2-thienyl)cyclohexyl]methyl}amino)acetic acid, also known as CTAP, is a chemical compound that has been extensively studied for its potential therapeutic applications. CTAP belongs to the class of compounds known as acetic acid derivatives and is a potent antagonist of the kappa opioid receptor.

Scientific Research Applications

(Acetyl{[1-(5-chloro-2-thienyl)cyclohexyl]methyl}amino)acetic acid has been extensively studied for its potential therapeutic applications in the treatment of various disorders, including depression, anxiety, and addiction. In animal studies, (Acetyl{[1-(5-chloro-2-thienyl)cyclohexyl]methyl}amino)acetic acid has been shown to have antidepressant and anxiolytic effects, as well as the ability to reduce drug-seeking behavior in addiction models.

Mechanism of Action

(Acetyl{[1-(5-chloro-2-thienyl)cyclohexyl]methyl}amino)acetic acid acts as a potent antagonist of the kappa opioid receptor, which is involved in the regulation of pain, stress, and mood. By blocking the kappa opioid receptor, (Acetyl{[1-(5-chloro-2-thienyl)cyclohexyl]methyl}amino)acetic acid can modulate the release of neurotransmitters such as dopamine, serotonin, and noradrenaline, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects
In addition to its effects on mood and behavior, (Acetyl{[1-(5-chloro-2-thienyl)cyclohexyl]methyl}amino)acetic acid has also been shown to have effects on various physiological systems, including the immune system and the cardiovascular system. In animal studies, (Acetyl{[1-(5-chloro-2-thienyl)cyclohexyl]methyl}amino)acetic acid has been shown to modulate the release of cytokines, which are involved in the regulation of the immune response. (Acetyl{[1-(5-chloro-2-thienyl)cyclohexyl]methyl}amino)acetic acid has also been shown to have vasodilatory effects, which may have implications for the treatment of hypertension.

Advantages and Limitations for Lab Experiments

One advantage of (Acetyl{[1-(5-chloro-2-thienyl)cyclohexyl]methyl}amino)acetic acid is its potency as a kappa opioid receptor antagonist, which allows for the study of the role of the kappa opioid receptor in various physiological and behavioral processes. However, one limitation of (Acetyl{[1-(5-chloro-2-thienyl)cyclohexyl]methyl}amino)acetic acid is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for (Acetyl{[1-(5-chloro-2-thienyl)cyclohexyl]methyl}amino)acetic acid research. One area of interest is the development of more potent and selective kappa opioid receptor antagonists, which may have improved therapeutic potential. Another area of interest is the investigation of the role of the kappa opioid receptor in the regulation of pain and stress, which may have implications for the development of new analgesic and anxiolytic drugs. Additionally, the investigation of the effects of (Acetyl{[1-(5-chloro-2-thienyl)cyclohexyl]methyl}amino)acetic acid on various physiological systems, such as the immune and cardiovascular systems, may provide new insights into the mechanisms of action of this compound.

Synthesis Methods

The synthesis of (Acetyl{[1-(5-chloro-2-thienyl)cyclohexyl]methyl}amino)acetic acid involves the reaction of 1-(5-chloro-2-thienyl)cyclohexylamine with acetic anhydride and acetic acid. The resulting product is then treated with hydrochloric acid to obtain (Acetyl{[1-(5-chloro-2-thienyl)cyclohexyl]methyl}amino)acetic acid. The yield of this synthesis method is approximately 50%, and the purity of the final product can be improved through recrystallization.